Tau-fluvalinate

Specification

• Description: τ-Fluvalinate is a pyrethroid acaricide. It induces tail currents in Western honeybee (A. mellifera) voltage-gated sodium channels (AmNav1) expressed in Xenopus oocytes (EC50 = 60 nM). It also induces tail currents in honeybee parasitic Varroa mite (V. destructor) Nav1 channels (VdNav1) expressed in Xenopus oocytes (EC50 = 160 nM) with a faster tail current decay than that of AmNav1 channels. Topical application of τ-fluvalinate (2 µl) in combination with coumaphos, atrazine, 2,4-DMPF, chlorpyrifos, and chlorothalonil does not affect honeybee queen mass, egg-laying patterns, or the mass of daughter worker bees at emergence. Formulations containing τ-fluvalinate have been used to control Varroa mites in beehives.; Tau-fluvalinate is the (2R) diastereomers of fluvalinate. A synthetic pyrethroid insecticide, it is used to control varroa mites in honey bee colonies. It has a role as a pyrethroid ester insecticide and a pyrethroid ester acaricide.
• CAS No.: 102851-06-9
• Molecular Formula: C26H22ClF3N2O3
• Molecular Weight: 502.9 g/mol
• IUPAC Name: [cyano-(3-phenoxyphenyl)methyl] (2R)-2-[2-chloro-4-(trifluoromethyl)anilino]-3-methylbutanoate
• Standard InChI: InChI=1S/C26H22ClF3N2O3/c1-16(2)24(32-22-12-11-18(14-21(22)27)26(28,29)30)25(33)35-23(15-31)17-7-6-10-20(13-17)34-19-8-4-3-5-9-19/h3-14,16,23-24,32H,1-2H3/t23?,24-/m1/s1
• Standard InChI Key: INISTDXBRIBGOC-XMMISQBUSA-N
• Isomeric SMILES: CC(C)[C@H](C(=O)OC(C#N)C1=CC(=CC=C1)OC2=CC=CC=C2)NC3=C(C=C(C=C3)C(F)(F)F)Cl
• SMILES: CC(C)C(C(=O)OC(C#N)C1=CC(=CC=C1)OC2=CC=CC=C2)NC3=C(C=C(C=C3)C(F)(F)F)Cl
• Canonical SMILES: CC(C)C(C(=O)OC(C#N)C1=CC(=CC=C1)OC2=CC=CC=C2)NC3=C(C=C(C=C3)C(F)(F)F)Cl